Cas no 821767-63-9 (Methanone, 1H-indol-3-yl(2-nitrophenyl)-)

• Product Name: Methanone, 1H-indol-3-yl(2-nitrophenyl)-
• CAS No: 821767-63-9
• MF: C₁₅H₁₀N₂O₃
• MW: 266.25150346756
• CID: 697602
• PubChem ID: 69728941
• Update Time: 2025-04-19

Methanone, 1H-indol-3-yl(2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, 1H-indol-3-yl(2-nitrophenyl)-
• 1H-indol-3-yl-(2-nitrophenyl)methanone
• (1H-Indol-3-yl)(2-nitrophenyl)methanone
• 821767-63-9
• SCHEMBL6273670
• DTXSID00741224

• Inchi： 1S/C15H10N2O3/c18-15(11-6-2-4-8-14(11)17(19)20)12-9-16-13-7-3-1-5-10(12)13/h1-9,16H
• InChI Key： HZVYZDPDMJLFJW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])C1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 266.06914219g/mol
• Monoisotopic Mass: 266.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 78.7Ų